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Application Notes
The 2-oxoglutarate dehydrogenase complex (OGDHc), also known as the α-ketoglutarate

dehydrogenase complex, is a critical enzyme assembly located in the mitochondrial matrix. It

catalyzes the conversion of α-ketoglutarate (2-oxoglutarate) to succinyl-CoA and NADH, a key

regulatory step in the tricarboxylic acid (TCA) cycle.[1][2] The activity of OGDHc is a crucial

indicator of mitochondrial function and cellular metabolism. Dysregulation of OGDH activity has

been implicated in various neurodegenerative diseases, cancers, and metabolic disorders.[3][4]

This document provides detailed protocols for measuring OGDH activity, aimed at researchers,

scientists, and drug development professionals.

The primary methods for determining OGDH activity involve monitoring the production of

NADH, either directly through spectrophotometry or through coupled enzyme assays that result

in a colorimetric or fluorescent signal. The choice of assay depends on the sample type,

required sensitivity, and available equipment.

It is important to distinguish between assays that measure OGDH activity and those that

quantify OGDH protein levels, such as ELISA.[5][6] While ELISA can determine the amount of

enzyme present, it does not provide information about its functional state.

Quantitative Data Summary
The kinetic properties of the OGDH complex can vary depending on the source of the enzyme

and the specific conditions of the assay. The following table summarizes key quantitative data
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for OGDH activity.

Parameter Value Organism/Tissue Notes

Km for 2-oxoglutarate 0.14 ± 0.04 mM Azotobacter vinelandii [7]

0.15 mM Azotobacter vinelandii [1]

Km for CoA 0.014 mM Azotobacter vinelandii [1]

Km for NAD+ 0.17 mM Azotobacter vinelandii [1]

Vmax 9 ± 3 µmol·min-1·mg-1 Azotobacter vinelandii [7]

Optimal pH ~7.8
General (Glutamate

Dehydrogenase)

The optimal pH for

dehydrogenase

enzymes is often

slightly alkaline.[8]

Optimal Temperature 50-55 °C
General (Glutamate

Dehydrogenase)

Enzyme activity is

temperature-

dependent, with a

notable decrease at

higher temperatures

due to denaturation.[8]

Tissue Distribution

High expression in

heart, kidney, and

other metabolically

active tissues.

Human [9]

Signaling and Regulation of OGDH
The activity of the OGDH complex is tightly regulated by the energy state of the cell. It is

allosterically activated by ADP and Ca2+ and inhibited by its products, NADH and succinyl-

CoA, as well as by ATP.[2][7] This regulation ensures that the rate of the TCA cycle is matched

to the cell's energy demands. The OGDH complex is also a target of oxidative stress, and its

activity can be modulated by the cellular redox state.[7] Recent studies have also implicated

OGDH in the regulation of signaling pathways such as the MAPK pathway.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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